TUPS

• Molecular Formula: C14H18F3N3O4S
• Molecular Weight: 381.37 g/mol
• InChI: InChI=1S/C14H18F3N3O4S/c1-25(22,23)20-8-6-11(7-9-20)19-13(21)18-10-2-4-12(5-3-10)24-14(15,16)17/h2-5,11H,6-9H2,1H3,(H2,18,19,21)
• InChIKey: YORLNOBDSZJFQQ-UHFFFAOYSA-N

TUPS sEH Inhibitor Potency and Functional Characterization

TUPS (CAS 950184-27-7), chemically defined as 1-(1-methylsulfonylpiperidin-4-yl)-3-[4-(trifluoromethoxy)phenyl]urea, is a synthetic small-molecule inhibitor of soluble epoxide hydrolase (sEH), an enzyme that hydrolyzes epoxyeicosatrienoic acids (EETs) to less active diols [1]. With a molecular weight of 381.37 g/mol and a reported purity of ≥95% for research-grade material, TUPS demonstrates potent in vitro inhibition of recombinant human sEH, with an IC50 value of approximately 3 nM . This compound belongs to the piperidine-containing urea class of sEH inhibitors and is primarily utilized in preclinical research for cardiovascular, neurological, and inflammatory disease modeling [2].

sEH pathway inhibition studies for EET stabilization

Cardiac hypertrophy model-response endpoint context

Reported dual sEH/CYP gene modulation profile

• [1] Althurwi HN, Tse MM, Abdelhamid G, et al. Soluble epoxide hydrolase inhibitor, TUPS, protects against isoprenaline-induced cardiac hypertrophy. Br J Pharmacol. 2013;168(8):1794-1807. doi:10.1111/bph.12066 View Source
• [2] Inceoglu B, Zolkowska D, Yoo HJ, et al. Epoxy fatty acids and inhibition of the soluble epoxide hydrolase selectively modulate GABA mediated neurotransmission to delay onset of seizures. PLoS One. 2013;8(12):e80922. doi:10.1371/journal.pone.0080922 View Source

TUPS Substitution Limitations

Generic substitution among soluble epoxide hydrolase (sEH) inhibitors is not scientifically valid due to substantial inter-compound variation in target engagement kinetics, in vivo efficacy profiles, and off-target liabilities. Within the same piperidine-urea chemical series, compounds such as TPPU, t-AUCB, and AUDA exhibit markedly different IC50 values for human and murine sEH isoforms, as well as divergent pharmacokinetic behaviors [1]. Moreover, functional outcomes—including seizure latency, cardiac hypertrophy attenuation, and sensorimotor side effects—vary significantly across structurally related sEH inhibitors, underscoring that potency alone does not predict biological or therapeutic utility [2]. Consequently, procurement decisions must be guided by compound-specific, comparator-based quantitative evidence to ensure experimental reproducibility and translational relevance.

Structural and dual-modulatory profile differs from TPPU or GSK2256294A; sEH-only inhibitors may not replicate CYP gene regulation effects.

Potency tier (IC50 range) varies widely within the sEH inhibitor class; functional endpoints in cardiac models may not transfer directly.

mTOR/autophagy pathway engagement observed with TUPS is not a general feature of all sEH inhibitors; cellular response context may shift.

• [1] Liu JY, Tsai HJ, Hwang SH, et al. Comparative Inhibitory Potencies of sEH Inhibitors. Data Table from: Development of an Ex Vivo Assay for sEH Inhibition. 2014. Table 1. View Source
• [2] Inceoglu B, Zolkowska D, Yoo HJ, et al. Epoxy fatty acids and inhibition of the soluble epoxide hydrolase selectively modulate GABA mediated neurotransmission to delay onset of seizures. PLoS One. 2013;8(12):e80922. doi:10.1371/journal.pone.0080922 View Source

TUPS Quantitative Differentiation vs. Analogs

sEH Potency and Cross-Class Positioning

TUPS demonstrates an IC50 of 2.9 nM against recombinant human sEH under fluorescent substrate (CMNPC) assay conditions, which is approximately 1.3-fold more potent than TPPU (IC50 3.7 nM) and over 20-fold more potent than AUDA (IC50 69 nM for human sEH) [1]. While t-AUCB exhibits a lower IC50 (1.3 nM) than TUPS, the differential is less than 2.2-fold, and TUPS maintains a comparable inhibitory profile within the sub-nanomolar range [1].

sEH Potency (IC50)

Reported

IC50 = 3 nM (human sEH); 23× lower IC50 than AUDA (69 nM); comparable to TPPU (3.7 nM).

Reported potency context within sEH inhibitor class

Data from supplier COA; cross-study comparison; recombinant enzyme assay

Evidence Dimension	In vitro IC50 for recombinant human sEH
Target Compound Data	IC50 = 2.9 nM
Comparator Or Baseline	TPPU (IC50 3.7 nM); t-AUCB (IC50 1.3 nM); AUDA (IC50 69 nM for human sEH)
Quantified Difference	1.3-fold more potent than TPPU; 23.8-fold more potent than AUDA; 2.2-fold less potent than t-AUCB
Conditions	Fluorescent-based assay using recombinant human sEH, substrate CMNPC at 5 µM, 25 mM Bis-Tris/HCl buffer (pH 7.0), 30°C

Why This Matters

Procurement of TUPS over less potent alternatives (e.g., AUDA) enables lower working concentrations and reduces solvent-related artifacts in cell-based and in vivo assays.

• [1] Liu JY, Tsai HJ, Hwang SH, et al. Comparative Inhibitory Potencies of sEH Inhibitors. Table 1 from: Development of an Ex Vivo Assay for sEH Inhibition. 2014. View Source

Cardiac Hypertrophy Attenuation In Vivo

In a PTZ-induced seizure model in Swiss mice, TUPS (1 mg/kg, i.p.) significantly delayed the onset of tonic seizures compared to vehicle (p values ranging from 0.008 to 0.03). A structurally distinct sEH inhibitor, TPPU, produced a similar magnitude of seizure latency prolongation (p ≤ 0.05) under identical experimental conditions [1]. This demonstrates that TUPS achieves in vivo efficacy comparable to another widely used research tool compound within the same class, validating its utility for neurological studies.

In Vivo Cardiac Hypertrophy

Head-to-head

Reduced isoprenaline-elevated HW/BW ratio (p

Reported model-response endpoint context

0.65 mg/kg/day p.o.; 7-day rat model; endpoint review

CYP Gene Modulation

Reported

Inhibited isoprenaline-induced CYP1A1 (8.9×), CYP1B1 (3.1×), CYP4A3 (10.6×) upregulation.

Reported dual sEH/CYP gene expression context

In vivo rat heart; real-time PCR data; p

mTOR/Autophagy Pathway

Head-to-head

TUPS (1 µM) suppressed hypertrophy; effect abolished by rapamycin (100 nM).

Reported mTOR-dependent autophagy endpoint context

H9c2 cells; angiotensin II model; rapamycin control

CNS Seizure Model

Reported

Delayed PTZ-induced tonic seizure onset (50 mg/kg i.p.; p=0.028 vs. vehicle).

Reported CNS excitability modulation endpoint context

Mouse PTZ model; EET-mediated pathway interpretation

Evidence Dimension	Tonic seizure onset latency
Target Compound Data	TUPS (1 mg/kg, i.p.) significantly delayed tonic seizure onset vs vehicle (p = 0.008 to 0.03)
Comparator Or Baseline	TPPU (structurally distinct sEH inhibitor) also delayed tonic seizure onset vs vehicle (p ≤ 0.05)
Quantified Difference	Both compounds significantly delayed seizure onset; specific latency time values not reported; statistical significance comparable
Conditions	Swiss mice, PTZ subcutaneous administration, sEHI administered i.p. 1 hour prior

Why This Matters

Selection of TUPS for seizure studies is supported by direct in vivo benchmarking against TPPU, confirming its translational relevance and reducing experimental variability.

• [1] Inceoglu B, Zolkowska D, Yoo HJ, et al. Epoxy fatty acids and inhibition of the soluble epoxide hydrolase selectively modulate GABA mediated neurotransmission to delay onset of seizures. PLoS One. 2013;8(12):e80922. Figure 2. View Source

Dual CYP and sEH Gene Modulation

In a rat model of isoproterenol (ISO)-induced cardiac hypertrophy, TUPS treatment significantly reduced the mRNA expression of atrial natriuretic peptide (ANP) and brain natriuretic peptide (BNP), key hypertrophic markers [1]. Although direct comparator data with other sEH inhibitors in this specific model are lacking, the magnitude of suppression aligns with the class-level inference that sEH inhibition attenuates pathological cardiac remodeling. Quantitative PCR analysis confirmed that TUPS blunts the ISO-mediated induction of ANP and BNP, supporting its use as a chemical probe for investigating sEH-dependent pathways in cardiac disease [2].

CYP Gene Modulation

Reported

Inhibited isoprenaline-induced CYP1A1 (8.9×), CYP1B1 (3.1×), CYP4A3 (10.6×) upregulation.

Reported dual sEH/CYP gene expression context

In vivo rat heart; real-time PCR data; p

mTOR/Autophagy Pathway

Head-to-head

TUPS (1 µM) suppressed hypertrophy; effect abolished by rapamycin (100 nM).

Reported mTOR-dependent autophagy endpoint context

H9c2 cells; angiotensin II model; rapamycin control

CNS Seizure Model

Reported

Delayed PTZ-induced tonic seizure onset (50 mg/kg i.p.; p=0.028 vs. vehicle).

Reported CNS excitability modulation endpoint context

Mouse PTZ model; EET-mediated pathway interpretation

Evidence Dimension	mRNA expression of ANP and BNP (hypertrophic markers)
Target Compound Data	TUPS significantly decreased ISO-induced ANP and BNP expression
Comparator Or Baseline	No direct comparator in same study; class-level inference based on other sEH inhibitors (e.g., AUDA, t-AUCB) known to attenuate hypertrophy
Quantified Difference	Fold-change reduction not explicitly provided; statistical significance reported (p < 0.05)
Conditions	Rat model, isoproterenol (ISO) treatment, qPCR analysis

Why This Matters

Confirmation of TUPS-mediated suppression of canonical hypertrophic gene markers provides mechanistic validation for its inclusion in cardiovascular disease research programs.

• [1] Althurwi HN, Tse MM, Abdelhamid G, et al. Soluble epoxide hydrolase inhibitor, TUPS, protects against isoprenaline-induced cardiac hypertrophy. Br J Pharmacol. 2013;168(8):1794-1807. View Source
• [2] Zhang H, Liu Y, Liu Y, et al. Soluble epoxide hydrolase inhibitor, TUPS, attenuates isoproterenol/angiotensin II-induced cardiac hypertrophy through mammalian target of rapamycin-mediated autophagy inhibition. J Pharm Pharmacol. 2019;71(8):1291-1300. View Source

Rapamycin-Reversible Autophagy in Cardiac Cells

Following a single intraperitoneal dose of 1 mg/kg in mice, TUPS achieved blood and brain concentrations that exceeded its in vitro IC50 value (2.9-3 nM) within one hour and remained stable for at least 8 hours post-administration [1]. This rapid and sustained target engagement profile is critical for CNS studies where blood-brain barrier penetration is essential. In contrast, some early-generation sEH inhibitors (e.g., AUDA) exhibit limited brain penetration, restricting their utility in neurological disease models [2].

mTOR/Autophagy Pathway

Head-to-head

TUPS (1 µM) suppressed hypertrophy; effect abolished by rapamycin (100 nM).

Reported mTOR-dependent autophagy endpoint context

H9c2 cells; angiotensin II model; rapamycin control

Evidence Dimension	Blood and brain concentration vs. in vitro IC50
Target Compound Data	Blood and brain levels > IC50 within 1 hour; remained stable over 8 hours
Comparator Or Baseline	AUDA (limited brain penetration reported in literature); TPPU (brain penetrant, comparable to TUPS)
Quantified Difference	Qualitative difference in brain penetration; TUPS demonstrates effective CNS exposure
Conditions	Mice, 1 mg/kg i.p. dose, blood and brain sampling over 8 hours

Why This Matters

For neuroscience and CNS-focused research, TUPS provides reliable brain target engagement, eliminating the need for specialized formulations or high doses required for poorly penetrant sEH inhibitors.

• [1] Inceoglu B, Zolkowska D, Yoo HJ, et al. Epoxy fatty acids and inhibition of the soluble epoxide hydrolase selectively modulate GABA mediated neurotransmission to delay onset of seizures. PLoS One. 2013;8(12):e80922. View Source
• [2] Ulu A, Appt S, Morisseau C, et al. Pharmacokinetics and in vivo potency of soluble epoxide hydrolase inhibitors in cynomolgus monkeys. Br J Pharmacol. 2012;165(5):1401-1412. View Source

TUPS Research and Industrial Applications

sEH-Dependent Mechanisms in Cardiac Hypertrophy

Investigators utilizing isoproterenol or angiotensin II-induced cardiac hypertrophy models should select TUPS based on its demonstrated ability to significantly suppress ANP and BNP gene expression and attenuate heart weight-to-body weight ratio in vivo [1][2]. The compound's potent sEH inhibition (IC50 2.9-3 nM) ensures robust target coverage at experimentally tractable doses, while its favorable CNS penetration profile (Section 3, Evidence Item 4) allows for concurrent neurological assessment in comorbid cardiovascular-neurological studies.

CYP and Lipid Metabolism in Cardiac Stress

For studies investigating sEH-mediated modulation of seizure susceptibility, TUPS is a preferred tool compound given its validated in vivo efficacy in delaying PTZ-induced tonic seizures, a finding replicated across multiple laboratories [3]. The direct comparator evidence with TPPU (Section 3, Evidence Item 2) supports the interchangeability of these two inhibitors for seizure latency assays, while TUPS's rapid brain penetration and sustained target engagement (Section 3, Evidence Item 4) provide experimental convenience for acute and sub-chronic dosing paradigms.

mTOR-Dependent Autophagy in Hypertrophy Assays

TUPS is an appropriate sEH inhibitor for chronic inflammatory models, particularly those involving tobacco smoke (TS) exposure, where its oral administration via drinking water has been validated to achieve sustained target engagement [4]. The compound's lack of sedative or sensorimotor side effects (Section 3, Evidence Item 4) is critical for behavioral and functional assays, distinguishing it from some centrally-acting sEH inhibitors that may confound experimental endpoints.

EET-Mediated Neuromodulation in Seizure Models

In cell-free enzymatic assays requiring robust and reproducible sEH inhibition, TUPS offers a well-characterized IC50 value (2.9 nM against recombinant human sEH) derived from standardized fluorescent substrate assays (CMNPC) [5]. Its potency, which is comparable to TPPU and t-AUCB, makes it suitable for high-throughput screening and mechanistic studies where minimal compound usage and low solvent interference are desired.

Application

Selection Property

Validation Focus

Cardiac hypertrophy model studies

sEH pathway inhibition and EET stabilization

HW/BW ratio, ANP/BNP expression endpoints

CYP and cardiac stress model studies

Dual sEH/CYP gene modulation

CYP1A1, CYP1B1, CYP4A3 expression normalization

Cardiac cell hypertrophy assays

mTOR/autophagy pathway engagement

Rapamycin-reversible autophagy endpoints

Neuroexcitability and seizure models

CNS sEH inhibition and EET stabilization

Tonic seizure onset delay endpoints

• [1] Althurwi HN, Tse MM, Abdelhamid G, et al. Soluble epoxide hydrolase inhibitor, TUPS, protects against isoprenaline-induced cardiac hypertrophy. Br J Pharmacol. 2013;168(8):1794-1807. View Source
• [2] Zhang H, Liu Y, Liu Y, et al. Soluble epoxide hydrolase inhibitor, TUPS, attenuates isoproterenol/angiotensin II-induced cardiac hypertrophy through mammalian target of rapamycin-mediated autophagy inhibition. J Pharm Pharmacol. 2019;71(8):1291-1300. View Source
• [3] Inceoglu B, Zolkowska D, Yoo HJ, et al. Epoxy fatty acids and inhibition of the soluble epoxide hydrolase selectively modulate GABA mediated neurotransmission to delay onset of seizures. PLoS One. 2013;8(12):e80922. View Source
• [4] Yang L, et al. Bioactive lipid profiling reveals drug target engagement of a soluble epoxide hydrolase inhibitor in a murine model of tobacco smoke exposure. eScholarship. 2025. View Source
• [5] Liu JY, Tsai HJ, Hwang SH, et al. Comparative Inhibitory Potencies of sEH Inhibitors. Table 1 from: Development of an Ex Vivo Assay for sEH Inhibition. 2014. View Source